Cas no 1193388-04-3 (1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride)
1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [1-(4-Methoxyphenyl)-1H-pyrazol-3-yl]methanamine Hydrochloride
- 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride
-
- Inchi: 1S/C11H13N3O.ClH/c1-15-11-4-2-10(3-5-11)14-7-6-9(8-12)13-14;/h2-7H,8,12H2,1H3;1H
- InChI Key: SUNXKMPXDBNVDQ-UHFFFAOYSA-N
- SMILES: C(C1C=CN(C2C=CC(OC)=CC=2)N=1)N.Cl
Experimental Properties
- Melting Point: 211-213 °C
1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M227148-10mg |
[1-(4-Methoxyphenyl)-1H-pyrazol-3-yl]methanamine Hydrochloride |
1193388-04-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M227148-50mg |
[1-(4-Methoxyphenyl)-1H-pyrazol-3-yl]methanamine Hydrochloride |
1193388-04-3 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M227148-100mg |
[1-(4-Methoxyphenyl)-1H-pyrazol-3-yl]methanamine Hydrochloride |
1193388-04-3 | 100mg |
$ 250.00 | 2022-06-04 | ||
| Enamine | EN300-52363-0.05g |
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride |
1193388-04-3 | 95.0% | 0.05g |
$135.0 | 2025-02-20 | |
| Enamine | EN300-52363-0.1g |
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride |
1193388-04-3 | 95.0% | 0.1g |
$202.0 | 2025-02-20 | |
| Enamine | EN300-52363-0.25g |
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride |
1193388-04-3 | 95.0% | 0.25g |
$289.0 | 2025-02-20 | |
| Enamine | EN300-52363-0.5g |
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride |
1193388-04-3 | 95.0% | 0.5g |
$480.0 | 2025-02-20 | |
| Enamine | EN300-52363-1.0g |
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride |
1193388-04-3 | 95.0% | 1.0g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-52363-2.5g |
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride |
1193388-04-3 | 95.0% | 2.5g |
$1202.0 | 2025-02-20 | |
| Enamine | EN300-52363-5.0g |
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride |
1193388-04-3 | 95.0% | 5.0g |
$1779.0 | 2025-02-20 |
1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride
Recent Advances in the Study of 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride (CAS: 1193388-04-3)
The compound 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride (CAS: 1193388-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and methoxyphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride exhibits affinity for serotonin and dopamine receptors, making it a candidate for the treatment of neurological and psychiatric disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions with these receptors, paving the way for structure-activity relationship (SAR) studies.
In addition to its neurological applications, recent findings highlight the compound's potential in oncology. A 2023 study demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade. These findings underscore the versatility of 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride as a scaffold for developing targeted therapies.
The synthesis and optimization of this compound have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular attention to green chemistry principles. For instance, a 2022 publication detailed a catalytic asymmetric synthesis method that enhances enantioselectivity, addressing previous challenges in producing optically pure forms of the molecule. Such advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.
Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride has moderate bioavailability, necessitating further formulation optimization. Researchers are exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Additionally, comprehensive toxicology assessments are underway to evaluate its safety profile, a crucial step before clinical trials can commence.
In conclusion, 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride represents a compelling case study in the intersection of chemistry and biology. Its multifaceted pharmacological properties and the ongoing advancements in its synthesis and application highlight its potential as a lead compound in drug discovery. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, ultimately unlocking its full therapeutic potential.
1193388-04-3 (1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)